Cas no 1598033-34-1 (3-(2,2-Dimethylthiomorpholin-4-yl)propanal)

• Product Name: 3-(2,2-Dimethylthiomorpholin-4-yl)propanal
• CAS No: 1598033-34-1
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• MDL: MFCD32109915
• CID: 5560150
• PubChem ID: 116405626
• Update Time: 2025-10-29

3-(2,2-Dimethylthiomorpholin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• EN300-2664963
• 3-(2,2-dimethylthiomorpholin-4-yl)propanal
• 1598033-34-1
• 3-(2,2-Dimethylthiomorpholin-4-yl)propanal

• MDL： MFCD32109915
• Inchi： 1S/C9H17NOS/c1-9(2)8-10(4-3-6-11)5-7-12-9/h6H,3-5,7-8H2,1-2H3
• InChI Key： KEUOKIMJLZZZRV-UHFFFAOYSA-N
• SMILES： S1CCN(CCC=O)CC1(C)C

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 45.6Ų

Additional information on 3-(2,2-Dimethylthiomorpholin-4-yl)propanal

3-(2,2-Dimethylthiomorpholin-4-yl)propanal: A Comprehensive Overview

3-(2,2-Dimethylthiomorpholin-4-yl)propanal, identified by the CAS number 1598033-34-1, is a compound of significant interest in various chemical and pharmaceutical applications. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds known for their versatility in organic synthesis. The structure of this compound comprises a thiomorpholine ring substituted with a 2,2-dimethyl group and a propanal moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3-(2,2-Dimethylthiomorpholin-4-yl)propanal typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of transition metal catalysts has been reported to significantly enhance the yield and selectivity in the formation of thiomorpholine derivatives. These methods not only reduce the production cost but also align with the growing demand for sustainable chemical processes.

In terms of applications, 3-(2,2-Dimethylthiomorpholin-4-yl)propanal has found utility in the pharmaceutical industry as an intermediate in drug development. Its unique structure allows it to serve as a building block for various bioactive compounds. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents and antioxidants. For example, researchers have demonstrated that derivatives of this compound exhibit promising anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

Beyond pharmaceuticals, this compound also plays a role in material science. Its ability to form stable complexes with metal ions makes it a candidate for applications in coordination chemistry and catalysis. Recent research has explored its use as a ligand in transition metal-catalyzed reactions, where it has shown enhanced catalytic activity compared to traditional ligands. This opens up new possibilities for its application in industrial catalysis and green chemistry.

The physical and chemical properties of 3-(2,2-Dimethylthiomorpholin-4-yl)propanal are well-documented. It is a stable compound under normal conditions but requires careful handling due to its reactivity with certain chemicals. The compound is soluble in common organic solvents and exhibits moderate thermal stability. These properties make it suitable for use in various synthetic protocols that require controlled reaction conditions.

In terms of safety considerations, while 3-(2,2-Dimethylthiomorpholin-4-yl)propanal is not classified as a hazardous material under normal conditions, proper precautions should be taken during handling and storage. Occupational exposure should be minimized through the use of appropriate personal protective equipment and ventilation systems.

The latest research on this compound has also focused on its environmental impact and biodegradability. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. This is particularly relevant for industries seeking to adopt more sustainable practices and comply with environmental regulations.

In conclusion, 3-(2,2-Dimethylthiomorpholin-4-yl)propanal, CAS number 1598033-34-1, is a versatile compound with diverse applications across multiple disciplines. Its role as an intermediate in pharmaceuticals and materials science underscores its importance in modern chemical research. Continued exploration into its synthesis methods and applications will undoubtedly unlock new opportunities for its use in innovative technologies.